4-Fluorotetrahydrofuran-3-amine

• IUPAC Name: 4-fluorooxolan-3-amine
• InChI: InChI=1S/C4H8FNO/c5-3-1-7-2-4(3)6/h3-4H,1-2,6H2
• InChI Key: QEFNMXYQEIJFEA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CO1)F)N
• Molecular Formula: C4H8FNO
• Molecular Weight: 105.11 g/mol

Description

4-Fluorotetrahydrofuran-3-amine is a fluorinated organic compound with the molecular formula C4H8FNO. This compound is characterized by the presence of a fluorine atom attached to a tetrahydrofuran ring, which is further substituted with an amine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluorotetrahydrofuran-3-amine typically involves the fluorination of tetrahydrofuran derivatives followed by amination. One common method includes the use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) to introduce the fluorine atom into the tetrahydrofuran ring. The subsequent amination can be achieved through nucleophilic substitution reactions using ammonia or primary amines under mild conditions .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. Catalytic methods, such as transition metal-catalyzed amination, are often employed to enhance the efficiency of the synthesis. The use of renewable starting materials and green chemistry principles is also gaining traction in industrial settings to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

4-Fluorotetrahydrofuran-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can convert the amine group to other functional groups, such as imines or amides.

Substitution: Nucleophilic substitution reactions can replace the fluorine atom with other substituents, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like sodium iodide (NaI) in acetone or other polar aprotic solvents facilitate nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce imines or amides. Substitution reactions can lead to a variety of fluorinated or non-fluorinated derivatives .

Scientific Research Applications

4-Fluorotetrahydrofuran-3-amine has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds, which are valuable in materials science and catalysis.

Biology: The compound is used in the study of enzyme mechanisms and protein-ligand interactions due to its unique electronic properties.

Medicine: Fluorinated amines are explored for their potential as pharmaceutical intermediates and active pharmaceutical ingredients (APIs) due to their enhanced metabolic stability and bioavailability.

Industry: The compound is utilized in the development of advanced materials, such as fluorinated polymers and coatings, which exhibit improved chemical resistance and mechanical properties.

Mechanism of Action

The mechanism of action of 4-Fluorotetrahydrofuran-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom’s high electronegativity can influence the compound’s binding affinity and specificity. In biological systems, the compound may act as an enzyme inhibitor or modulator, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-Fluorotetrahydrofuran: Similar in structure but lacks the amine group, making it less reactive in certain chemical reactions.

Tetrahydrofuran-3-amine: Lacks the fluorine atom, resulting in different electronic properties and reactivity.

Fluorinated Amines: A broader category that includes compounds like 4-fluoroaniline and 4-fluorobenzylamine, which share the fluorine and amine functionalities but differ in their core structures.

Uniqueness

4-Fluorotetrahydrofuran-3-amine is unique due to the combination of the fluorine atom and the tetrahydrofuran ring with an amine group. This specific arrangement imparts distinct electronic and steric properties, making it valuable for specialized applications in pharmaceuticals, materials science, and chemical research .